N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H25N3O2/c1-15-4-10-20(11-5-15)24-13-12-23(14-16(24)2)21(26)22-19-8-6-18(7-9-19)17(3)25/h4-11,16H,12-14H2,1-3H3,(H,22,26)
• InChI Key: VYBPQWXSCMCXGK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol
• Solubility: 39.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes an acetylphenyl group, a methylphenyl group, and a piperazinecarboxamide moiety. Its molecular structure suggests potential biological and chemical activities that make it a subject of interest in medicinal chemistry and other scientific disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Acetylphenyl Intermediate: The starting material, 4-acetylphenylamine, undergoes acetylation to form the acetylphenyl intermediate.

Formation of the Methylphenyl Intermediate: 4-methylphenylamine is reacted with appropriate reagents to form the methylphenyl intermediate.

Coupling Reaction: The acetylphenyl and methylphenyl intermediates are coupled using a piperazine derivative under controlled conditions to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and optimized reaction conditions ensures high yield and purity of the final product. Industrial methods also focus on minimizing waste and improving the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Reagents like halogens, acids, and bases can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide: This compound has similar structural features and is studied for its antimicrobial and anticancer properties.

N-(4-aminophenyl)sulfonylphenylacetamide: Another compound with similar structural elements, used in various chemical and biological studies.

Uniqueness

N-(4-acetylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties